Cas no 18951-89-8 (tube1379)

• Product Name: tube1379
• CAS No: 18951-89-8
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 5600474
• PubChem ID: 55303474
• Update Time: 2023-08-23

tube1379 Chemical and Physical Properties

Names and Identifiers

• tube1379
• Hexanoic acid, 6-hydroxy-3-methyl-, (R)-(+)- (8CI)
• (3R)-6-hydroxy-3-methylhexanoic acid
• SCHEMBL9460828
• EN300-7640915
• AKOS006387269
• 18951-89-8
• (R)-3-Methyl-6-hydroxyhexanoic acid

• Inchi： 1S/C7H14O3/c1-6(3-2-4-8)5-7(9)10/h6,8H,2-5H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key： ICELWQDCXZXRBH-ZCFIWIBFSA-N
• SMILES： C(O)(=O)C[C@H](C)CCCO

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 276.8±23.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)